Cas no 2228395-12-6 (3-methyl-3-(thian-3-yloxy)azetidine)

• Product Name: 3-methyl-3-(thian-3-yloxy)azetidine
• CAS No: 2228395-12-6
• MF: C₉H₁₇NOS
• MW: 187.302381277084
• CID: 6126647
• PubChem ID: 165866059
• Update Time: 2025-11-01

3-methyl-3-(thian-3-yloxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-(thian-3-yloxy)azetidine
• EN300-1728759
• 2228395-12-6

• Inchi： 1S/C9H17NOS/c1-9(6-10-7-9)11-8-3-2-4-12-5-8/h8,10H,2-7H2,1H3
• InChI Key： PELXTPUUBDLEOT-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)OC1(C)CNC1

Computed Properties

• Exact Mass: 187.10308534g/mol
• Monoisotopic Mass: 187.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.6Ų

Additional information on 3-methyl-3-(thian-3-yloxy)azetidine

Professional Introduction to 3-methyl-3-(thian-3-yloxy)azetidine (CAS No. 2228395-12-6)

3-methyl-3-(thian-3-yloxy)azetidine, a compound with the chemical identifier CAS No. 2228395-12-6, represents a significant advancement in the realm of pharmaceutical chemistry. This heterocyclic compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecule features a thiazole ring linked to an azetidine backbone, creating a framework that is both structurally intriguing and biologically relevant.

The synthesis of 3-methyl-3-(thian-3-yloxy)azetidine involves a series of well-defined chemical transformations that highlight the precision and creativity of modern organic synthesis techniques. The introduction of the thian-3-yloxy group into the azetidine scaffold is particularly noteworthy, as it introduces a polar moiety that can enhance interactions with biological targets. This modification has been explored in various contexts, including the development of novel drug candidates.

In recent years, there has been a growing interest in azetidine derivatives as pharmacological agents due to their ability to mimic natural amino acids and interact with biological systems in unique ways. The presence of the methyl group in 3-methyl-3-(thian-3-yloxy)azetidine further influences its electronic properties, making it a versatile building block for more complex molecular architectures. Researchers have leveraged these characteristics to design molecules with enhanced binding affinity and selectivity.

One of the most compelling aspects of 3-methyl-3-(thian-3-yloxy)azetidine is its potential as a scaffold for drug discovery. The combination of the thiazole and azetidine rings provides a rich surface for functionalization, allowing chemists to tailor properties such as solubility, metabolic stability, and pharmacokinetic profiles. Recent studies have demonstrated its utility in developing compounds that target various therapeutic areas, including oncology and inflammatory diseases.

The biological activity of CAS No. 2228395-12-6 has been extensively investigated in preclinical models. Initial studies have revealed promising results in terms of inhibiting specific enzymatic pathways and modulating receptor interactions. For instance, derivatives of this compound have shown potential in inhibiting kinases involved in cancer progression, highlighting its significance as a lead compound for further development. The thian-3-yloxy group appears to play a crucial role in these interactions by providing hydrogen bonding opportunities and enhancing lipophilicity.

The pharmaceutical industry has taken note of these findings, leading to increased investment in exploring the therapeutic potential of related compounds. The structural features of 3-methyl-3-(thian-3-yloxy)azetidine make it an attractive candidate for further optimization through structure-based drug design approaches. Computational modeling and high-throughput screening techniques are being employed to identify analogs with improved pharmacological profiles.

In addition to its applications in drug development, CAS No. 2228395-12-6 has found utility in academic research as a tool compound for studying molecular recognition processes. Its unique structure allows researchers to probe interactions between small molecules and biological macromolecules, providing insights into mechanisms that are relevant to disease pathogenesis. Such studies are crucial for understanding how drugs exert their effects at the molecular level.

The synthetic methodologies developed for preparing 3-methyl-3-(thian-3-yloxy)azetidine have also contributed to advancements in synthetic chemistry. These methods often involve multi-step sequences that showcase the power of modern catalytic systems and transition metal complexes. The ability to efficiently construct complex heterocycles like this one underscores the progress made in synthetic organic chemistry over recent decades.

The future prospects for CAS No. 2228395-12-6 are bright, with ongoing research aimed at expanding its applications across multiple therapeutic domains. Collaborative efforts between academia and industry are expected to accelerate the discovery and development of novel derivatives with enhanced efficacy and safety profiles. As our understanding of biological systems continues to grow, compounds like this one will remain invaluable assets in the quest for new treatments.

In conclusion, 3-methyl-3-(thian-3-yloxy)azetidine exemplifies the intersection of innovative chemistry and therapeutic promise. Its unique structural features and biological relevance make it a cornerstone compound in contemporary pharmaceutical research. As investigations into its potential continue, it is likely that this molecule will play an increasingly important role in shaping the future of medicine.